Cas no 3125-64-2 (1-isothiocyanato-3-methoxybenzene)

1-isothiocyanato-3-methoxybenzene Properties

Names and Identifiers

• 3-Methoxyphenyl isothiocyanate
• m-Anisyl isothiocyanate
• 3-(Isothiocyanato)-anisole
• 1-isothiocyanato-3-methoxybenzene
• 1-isothiocyanato-3-methoxy-benzene
• 3-Isothiocyanatoanisole
• 3-methoxybenzenisothiocyanate
• meta-methoxyphenyl isothiocyanate
• m-methoxyphenylisothiocyanate
• J-802116
• HMS1782D20
• A820771
• 3125-64-2
• FS-3917
• AKOS000212242
• MFCD00040335
• Z56899053
• DTXSID10185175
• EN300-17187
• FT-0613789
• 3-methoxy-phenyl isothiocyanate
• SY009412
• 3-Methoxyphenylisothiocyanate
• 3-Methoxyphenyl isothiocyanate, 98%
• SCHEMBL23558
• m-methoxyphenyl isothiocyanate
• D95713
• 1-isothiocyanato-3-methoxy-benzene;3-Methoxyphenyl Isothiocyanate
• 3-methoxy phenyl isothiocyanate
• (3-methoxyphenyl)isothiocyanate
• 1-Isothiocyanato-3-methoxybenzene #
• DB-026090
• BBL027946
• STK397327
• +Expand

• MDL： MFCD00040335
• InChIKey： WHBYCPUKGYEYFU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NOS/c1-10-8-4-2-3-7(5-8)9-6-11/h2-5H,1H3
• SMILES： COC1=CC=CC(=C1)N=C=S
• BRN： 775987

Computed Properties

• Exact Mass: 165.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.025
• Heavy Atom Count: 11
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• LogP: 2.42950
• PSA: 53.68000
• Refractive Index: n20/D 1.64(lit.)
• Boiling Point: 129 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 1.179 g/mL at 25 °C(lit.)

1-isothiocyanato-3-methoxybenzene Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H301,H317
• Warning Statement： P280,P301+P310
• PackingGroup：III
• Risk Phrases： 22-43
• Signal Word：Danger
• HazardClass：8

1-isothiocyanato-3-methoxybenzene Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents